molecular formula C17H20N2O4S B268411 N-[4-(aminosulfonyl)phenyl]-4-sec-butoxybenzamide

N-[4-(aminosulfonyl)phenyl]-4-sec-butoxybenzamide

Cat. No. B268411
M. Wt: 348.4 g/mol
InChI Key: VYBZUXZWHPTNRX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[4-(aminosulfonyl)phenyl]-4-sec-butoxybenzamide, commonly known as NS1643, is a chemical compound that has been extensively studied for its potential therapeutic effects. NS1643 belongs to the class of compounds known as positive allosteric modulators (PAMs), which can enhance the activity of certain ion channels in the body.

Mechanism of Action

NS1643 acts as a positive allosteric modulator of the small-conductance calcium-activated potassium (SK) channel. It binds to a specific site on the channel, increasing its sensitivity to calcium ions and enhancing its activity. This leads to an increase in the duration of action potentials and improved synaptic transmission.
Biochemical and Physiological Effects:
NS1643 has been shown to have several biochemical and physiological effects. It enhances the activity of the SK channel, leading to increased neuronal activity and improved cognitive function. It also has a vasodilatory effect, which can improve blood flow and reduce the risk of cardiovascular disease. NS1643 has been shown to have anti-inflammatory effects, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

NS1643 has several advantages for use in lab experiments. It is readily available in high purity and yield, making it suitable for use in a variety of assays. It is also relatively stable and can be stored for extended periods of time. However, NS1643 has some limitations, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for research on NS1643. One area of interest is the development of more potent and selective N-[4-(aminosulfonyl)phenyl]-4-sec-butoxybenzamide for the SK channel. Another area of research is the investigation of NS1643's potential therapeutic effects in other diseases, such as Alzheimer's disease and stroke. Additionally, further studies are needed to understand the long-term safety and efficacy of NS1643 in humans.

Synthesis Methods

The synthesis of NS1643 involves several steps, including the reaction of 4-sec-butoxybenzoyl chloride with 4-aminobenzenesulfonamide and subsequent purification. The final product is obtained in high yield and purity, making it suitable for use in scientific research.

Scientific Research Applications

NS1643 has been studied extensively for its potential therapeutic effects on a variety of diseases, including epilepsy, Parkinson's disease, and schizophrenia. It has been shown to enhance the activity of certain ion channels in the brain, leading to increased neuronal activity and improved cognitive function. NS1643 has also been investigated for its potential to treat hearing loss and cardiac arrhythmias.

properties

Product Name

N-[4-(aminosulfonyl)phenyl]-4-sec-butoxybenzamide

Molecular Formula

C17H20N2O4S

Molecular Weight

348.4 g/mol

IUPAC Name

4-butan-2-yloxy-N-(4-sulfamoylphenyl)benzamide

InChI

InChI=1S/C17H20N2O4S/c1-3-12(2)23-15-8-4-13(5-9-15)17(20)19-14-6-10-16(11-7-14)24(18,21)22/h4-12H,3H2,1-2H3,(H,19,20)(H2,18,21,22)

InChI Key

VYBZUXZWHPTNRX-UHFFFAOYSA-N

SMILES

CCC(C)OC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N

Canonical SMILES

CCC(C)OC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.